![molecular formula C16H14BrNO4 B2416715 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-phenylacetamide CAS No. 552842-61-2](/img/structure/B2416715.png)
2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(2-bromo-4-formyl-6-methoxyphenoxy)acetic acid” is a research chemical with the CAS Number: 677012-43-0. It has a molecular weight of 289.08 and its IUPAC name is (2-bromo-4-formyl-6-methoxyphenoxy)acetic acid .
Molecular Structure Analysis
The InChI code for “(2-bromo-4-formyl-6-methoxyphenoxy)acetic acid” is 1S/C10H9BrO5/c1-15-8-3-6 (4-12)2-7 (11)10 (8)16-5-9 (13)14/h2-4H,5H2,1H3, (H,13,14) .Physical And Chemical Properties Analysis
The physical form of “(2-bromo-4-formyl-6-methoxyphenoxy)acetic acid” is solid. It is stored at room temperature .Scientific Research Applications
Synthesis and Pharmacological Assessment
A study investigated derivatives of phenoxyacetamide, including compounds with a 2-phenoxy-N-(1-phenylethyl)acetamide nucleus, for potential cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. These compounds were synthesized through a multi-step reaction sequence, starting from the Leuckart reaction. Their structures were determined by IR, 1H NMR, 13C NMR, elemental analysis, and mass spectrum analysis. Among the series, specific compounds showed activities comparable to standard drugs due to the presence of bromo, tert-butyl, and nitro groups at position 4 of the phenoxy nucleus (Rani, Pal, Hegde, & Hashim, 2016).
Bromophenol Derivatives and Anticancer Potential
Bromophenol derivatives isolated from the red alga Rhodomela confervoides, including 2-(3-bromo-5-hydroxy-4-methoxyphenyl)-3-(2,3-dibromo-4,5-dihydroxyphenyl)propionic acid, were studied for their potential anticancer properties. The structures of these compounds were elucidated by various spectroscopic methods. However, compounds in this series were found inactive against several human cancer cell lines and microorganisms (Zhao et al., 2004).
Synthesis and Antituberculosis Activity
The synthesis of N-((6-bromo-2-methoxyquinolin-3-yl)(phenyl)methyl)-N-(furan-2-yl-methyl) acetamide derivatives was achieved. The structures of these new derivatives were confirmed by spectroscopic techniques, and their in vitro anti-tuberculosis activities were investigated (Bai et al., 2011).
Synthesis and Antimicrobial Evaluation
A series of 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid were synthesized and evaluated for their antimicrobial activities against several strains of microbes. The structures of these compounds were confirmed by IR, 1H NMR, and mass analysis, and they showed significant antimicrobial activity (Noolvi et al., 2016).
Muscarinic M(3) Receptor Antagonist
A novel series of (2R)-2-[(1R)-3, 3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamides was designed and synthesized for potential use as muscarinic M(3) receptor antagonists, aimed at treating urinary tract disorders, irritable bowel syndrome, and respiratory disorders. These compounds showed selectivity for M(3) over M(2) receptors and demonstrated good in vitro metabolic stability (Mitsuya et al., 2000).
Safety and Hazards
properties
IUPAC Name |
2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrNO4/c1-21-14-8-11(9-19)7-13(17)16(14)22-10-15(20)18-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZPLKZWHCCFAFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)C=O)Br)OCC(=O)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.